N,N-dimethyl-2-{2-[1-(pyrazolo[1,5-a]pyridin-3-ylcarbonyl)-4-piperidinyl]-1H-imidazol-1-yl}ethanamine

• IUPAC Name: [4-[1-[2-(dimethylamino)ethyl]imidazol-2-yl]piperidin-1-yl]-pyrazolo[1,5-a]pyridin-3-ylmethanone
• InChI: InChI=1S/C20H26N6O/c1-23(2)13-14-24-12-8-21-19(24)16-6-10-25(11-7-16)20(27)17-15-22-26-9-4-3-5-18(17)26/h3-5,8-9,12,15-16H,6-7,10-11,13-14H2,1-2H3
• InChI Key: GFXULSGMZPBYIE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN1C=CN=C1C2CCN(CC2)C(=O)C3=C4C=CC=CN4N=C3
• Molecular Formula: C20H26N6O
• Molecular Weight: 366.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multiple steps, including cyclo condensation, and employs various catalysts to achieve the desired chemical structures. For instance, a related synthesis process involves the four-component cyclo condensation of diacetyl, aromatic aldehyde, 2-(piperazin-1-yl)ethanamine, and ammonium acetate using SO4^2−/Y2O3 as a catalyst in ethanol, which leads to compounds with antimicrobial activities (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using various spectroscopic methods. For example, the structures of novel heterocyclic compounds were confirmed by 1H-, 13C-, and 15N-NMR spectroscopy and HRMS investigation, revealing their complex nature and potential for diverse chemical interactions (Matulevičiūtė et al., 2021).

Chemical Reactions and Properties

The compound under consideration can undergo various chemical reactions, leading to the formation of a range of products. For example, the bromocarbyne complex reactions with amines provide insight into N-functionalized carbyne derivatives, demonstrating the compound's versatility in forming new chemical entities (Cordiner, Hill, & Wagler, 2008).

Physical Properties Analysis

The analysis of physical properties, such as crystalline structure, provides insights into the compound's behavior under different conditions. For instance, the crystal and molecular structures of related compounds have been described, shedding light on their stability and interactions at the molecular level (Karczmarzyk & Malinka, 2004).

Chemical Properties Analysis

Understanding the chemical properties, including reactivity and stability, is crucial for harnessing the compound's potential. The reactivity of related compounds with elemental sulfur as an oxidant in the absence of a catalyst, leading to fluorescent products, exemplifies the diverse chemical behavior and potential applications of such molecules (Shibahara et al., 2009).